7,7-Dimethyl-1-oxaspiro[4.5]decane-2,6-dione

• CAS No.: 61188-10-1
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 7,7-dimethyl-1-oxaspiro[4.5]decane-2,6-dione
• InChI: InChI=1S/C11H16O3/c1-10(2)5-3-6-11(9(10)13)7-4-8(12)14-11/h3-7H2,1-2H3
• InChI Key: ADSTVKVDBFMUAK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2(C1=O)CCC(=O)O2)C

Description

7,7-Dimethyl-1-oxaspiro[45]decane-2,6-dione is a chemical compound with the molecular formula C10H14O3 It is a spiro compound, which means it has a unique structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,7-Dimethyl-1-oxaspiro[4.5]decane-2,6-dione typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a ketone with a diol in the presence of an acid catalyst to form the spiro compound. The reaction conditions often include moderate temperatures and specific solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industry standards .

Chemical Reactions Analysis

Types of Reactions

7,7-Dimethyl-1-oxaspiro[4.5]decane-2,6-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

7,7-Dimethyl-1-oxaspiro[4.5]decane-2,6-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7,7-Dimethyl-1-oxaspiro[4.5]decane-2,6-dione involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact mechanism may vary depending on the context in which the compound is used, such as in biological systems or industrial processes .

Comparison with Similar Compounds

Similar Compounds

• 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
• (2R,5S)-2,6,10,10-Tetramethyl-1-oxaspiro[4.5]decan-7-one

Uniqueness

7,7-Dimethyl-1-oxaspiro[4.5]decane-2,6-dione is unique due to its specific spiro structure and the presence of two methyl groups at the 7-position. This structural feature can influence its reactivity and interactions with other molecules, making it distinct from similar compounds .